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Compound of Interest

Compound Name: Vx-702

Cat. No.: B1139096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Vx-702, a selective p38 MAPK inhibitor. The following procedures are based on best

practices for handling potent kinase inhibitors in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and respiratory exposure to Vx-702. The

following table summarizes the recommended PPE for various laboratory activities involving

this compound.
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Activity
Recommended
Gloves

Eye Protection
Protective
Clothing

Respiratory
Protection

Weighing and

preparing

solutions

Double-gloving

with nitrile gloves

is recommended.

[1][2][3]

Chemical safety

goggles.

Disposable lab

coat with tight-

fitting cuffs.

Use of a certified

chemical fume

hood is required.

If not feasible, a

respirator with a

particulate filter

is necessary.

Cell culture and

in vitro assays

Nitrile gloves.[1]

[2][3]

Safety glasses

with side shields.

Standard lab

coat.

Work should be

conducted in a

biological safety

cabinet.

Handling

contaminated

waste

Heavy-duty nitrile

or neoprene

gloves.[3][4]

Chemical safety

goggles.

Disposable lab

coat or gown.

Not generally

required if waste

is properly

contained.

Experimental Protocols: Donning and Doffing PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Procedure:
Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown/Lab Coat: Put on a clean, disposable lab coat, ensuring it is fully fastened.

Eye Protection: Put on chemical safety goggles or safety glasses.

Gloves: Put on the first pair of nitrile gloves, ensuring they are pulled over the cuffs of the lab

coat. If double-gloving, put on the second pair of gloves over the first.
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Doffing Procedure:
Gloves: Remove the outer pair of gloves (if double-gloving) by peeling them off from the cuff,

turning them inside out. Remove the inner pair using the same technique.

Gown/Lab Coat: Unfasten the lab coat and roll it down from the shoulders, turning it inside

out to contain any contaminants.

Hand Hygiene: Perform hand hygiene immediately after removing gloves and the lab coat.

Eye Protection: Remove eye protection.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Operational and Disposal Plans
Handling:

Vx-702 should be handled in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Avoid the generation of dust or aerosols.

Use dedicated equipment (spatulas, weigh boats, etc.) when handling the solid compound.

Storage:

Store Vx-702 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, before cleaning the spill.

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect all contaminated

materials in a sealed container for disposal.
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For solid spills, carefully scoop the material into a container, avoiding dust generation.

Disposal:

All waste contaminated with Vx-702, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Vx-702 down the drain or in the regular trash.

Visual Workflow for PPE Donning and Doffing

Donning PPE Doffing PPE

Perform Hand Hygiene Don Gown / Lab Coat Don Eye Protection Don Gloves Laboratory Work Remove Gloves Remove Gown / Lab Coat Perform Hand Hygiene Remove Eye Protection Perform Final Hand Hygiene EndStart

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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